Cas no 502-47-6 (3,7-dimethyloct-6-enoic acid)

3,7-dimethyloct-6-enoic acid Properties

Names and Identifiers

• citronellic acid
• 3,7-dimethyloct-6-enoic acid
• 3,7-Dimethyl-6-octenoic Acid
• 3,7-Dimethyl-6-octenoic acid,Citronellic acid
• Rhodinic Acid

• MDL： MFCD00002728
• InChIKey： GJWSUKYXUMVMGX-UHFFFAOYSA-N
• Inchi： 1S/C10H18O2/c1-8(2)5-4-6-9(3)7-10(11)12/h5,9H,4,6-7H2,1-3H3,(H,11,12)
• SMILES： CC(=CCCC(C)CC(=O)O)C

Computed Properties

• Exact Mass: 170.13100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 170.131
• Heavy Atom Count: 12
• Complexity: 167
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Surface Charge: 0
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 2.84360
• PSA: 37.30000
• Refractive Index: n20/D 1.454(lit.)
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: 121-122 °C/1 mmHg(lit.)
• Melting Point: No data available
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• FEMA: 3142 | 3,7-DIMETHYL-6-OCTENOIC ACID
• Color/Form: Colorless liquid.
• Solubility: Not determined
• Density: 0.923 g/mL at 25 °C(lit.)

3,7-dimethyloct-6-enoic acid Security Information

• Symbol: GHS06
• RTECS：RH3230000
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S36/37
• Packing Group：III
• Packing Group：III
• Risk Phrases：R21
• Hazard Level：6.1
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 2810 6.1/PG 3
• Hazard Statement： H311-H315
• Warning Statement： P280-P312
• Prompt：dangerous
• Storage Condition：Store at 4 ℃, better at -4 ℃
• PackingGroup：III
• Risk Phrases： 21-38
• Signal Word：Danger
• TSCA：Yes
• HazardClass：6.1

3,7-dimethyloct-6-enoic acid Customs Data

• HS CODE：2916190090
• Customs Data：

  China Customs Code:

  2916190090

  Overview:

  2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters